Cas no 1261932-40-4 (3-(4-Chloro-3-methylphenyl)-5-fluorobenzoic acid)

• Product Name: 3-(4-Chloro-3-methylphenyl)-5-fluorobenzoic acid
• CAS No: 1261932-40-4
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD18320878
• CID: 2764355
• PubChem ID: 53226777
• Update Time: 2025-10-18

3-(4-Chloro-3-methylphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261932-40-4
• 4'-Chloro-5-fluoro-3'-methyl[1,1'-biphenyl]-3-carboxylic acid
• DTXSID10690395
• 3-(4-Chloro-3-methylphenyl)-5-fluorobenzoic acid, 95%
• MFCD18320878
• 3-(4-CHLORO-3-METHYLPHENYL)-5-FLUOROBENZOIC ACID
• 3-(4-Chloro-3-methylphenyl)-5-fluorobenzoic acid

• MDL： MFCD18320878
• Inchi： 1S/C14H10ClFO2/c1-8-4-9(2-3-13(8)15)10-5-11(14(17)18)7-12(16)6-10/h2-7H,1H3,(H,17,18)
• InChI Key： XVZRTBCSIQEFLJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 264.0353354g/mol
• Monoisotopic Mass: 264.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(4-Chloro-3-methylphenyl)-5-fluorobenzoic acid

Research Brief on 3-(4-Chloro-3-methylphenyl)-5-fluorobenzoic acid (CAS: 1261932-40-4): Recent Advances and Applications

3-(4-Chloro-3-methylphenyl)-5-fluorobenzoic acid (CAS: 1261932-40-4) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its chloro-methylphenyl and fluoro-substituted benzoic acid moieties, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the areas of oncology and inflammation. The unique structural features of this compound contribute to its ability to interact with specific biological targets, making it a valuable scaffold for drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-(4-Chloro-3-methylphenyl)-5-fluorobenzoic acid as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. The study highlighted the compound's efficacy in modulating kinase activity, which is crucial for the treatment of various cancers. The researchers employed a combination of computational modeling and in vitro assays to demonstrate the compound's binding affinity and selectivity. These findings underscore the potential of 1261932-40-4 as a versatile building block in kinase inhibitor development.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the anti-inflammatory properties of derivatives synthesized from 3-(4-Chloro-3-methylphenyl)-5-fluorobenzoic acid. The research team reported that fluorination at the 5-position of the benzoic acid ring significantly enhanced the compound's ability to inhibit pro-inflammatory cytokines. This discovery opens new avenues for the design of anti-inflammatory drugs with improved efficacy and reduced side effects. The study also emphasized the importance of the chloro-methylphenyl group in stabilizing the compound's interactions with inflammatory mediators.

From a synthetic chemistry perspective, advancements in the scalable production of 1261932-40-4 have been reported in Organic Process Research & Development. Researchers optimized a multi-step synthesis route, achieving higher yields and purity while minimizing environmental impact. The improved synthetic protocol is expected to facilitate broader access to this compound for both academic and industrial research. Additionally, the study provided insights into the compound's stability under various storage conditions, which is critical for its practical application in drug development.

In conclusion, 3-(4-Chloro-3-methylphenyl)-5-fluorobenzoic acid (CAS: 1261932-40-4) continues to be a compound of significant interest in the pharmaceutical industry. Its dual role as a bioactive molecule and a synthetic intermediate positions it as a valuable asset in the discovery of new therapeutics. Future research directions may include further exploration of its mechanism of action, optimization of its pharmacokinetic properties, and expansion of its applications to other disease areas. The ongoing studies underscore the compound's potential to contribute to the next generation of targeted therapies.